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Introduction & Rationale
The Secretin Stimulation Test (SST) is the gold-standard dynamic endocrine test for diagnosing

gastrin-secreting tumors (gastrinomas) in dogs. While baseline hypergastrinemia is suggestive,

it is not diagnostic due to confounding factors like renal failure, atrophic gastritis, or proton

pump inhibitor (PPI) administration.

The SST relies on a paradoxical signaling mechanism. In healthy physiologic states, secretin

inhibits antral gastrin release. In gastrinoma cells, secretin stimulates massive gastrin release

due to the aberrant expression of secretin receptors on the tumor cells.

Mechanism of Action
The following diagram illustrates the divergent signaling pathways that make this test

diagnostic.
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Caption: Figure 1. Differential response to secretin.[1][2][3][4][5] In healthy tissue (green),

secretin inhibits gastrin. In gastrinoma (red), aberrant receptors trigger a paradoxical surge.

Pre-Analytical Controls & Reagent Preparation
Success in SST relies heavily on minimizing pre-analytical variables. Gastrin is highly unstable,

and drug interference is common.

Drug Withdrawal (Critical)
Acid suppressants elevate baseline gastrin via negative feedback loops, potentially masking a

positive result or causing false baselines.

Proton Pump Inhibitors (PPIs): Must be withdrawn 10–14 days prior to testing.

Note: While recent human data suggests testing on PPIs may be non-inferior, strict

withdrawal is recommended in research settings to establish a clean baseline.

H2-Receptor Antagonists: Withdraw 72 hours prior.

Reagent Specifications
Modern protocols utilize Synthetic Human Secretin (e.g., ChiRhoStim®) or Porcine Secretin

(e.g., SecreFlo™).

Potency Conversion: 1 Clinical Unit (CU) ≈ 0.2 micrograms (µg).[5]
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Reconstitution: Dissolve lyophilized powder in 0.9% NaCl immediately before use. Do not

shake vigorously; swirl gently to avoid peptide denaturation.

Dosage Guidelines
The dosage depends on the clinical indication. For Gastrinoma (the primary research

indication), a higher dose is used compared to pancreatic function testing.[1]

Indication Product Type
Dosage
(Weight-
Based)

Dosage (Unit-
Based)

Route

Gastrinoma

(ZES)

Synthetic

Secretin
0.4 µg/kg 2.0 CU/kg IV Bolus (Slow)

Exocrine

Function

Synthetic

Secretin
0.2 µg/kg 1.0 CU/kg IV Bolus (Slow)

Application Note: If using older porcine preparations, verify the specific activity. Most modern

protocols standardize to the 0.4 µg/kg (2 CU/kg) dose for gastrinoma provocation to ensure

maximum sensitivity.

Experimental Protocol
Objective: Measure the change in serum gastrin (

Gastrin) relative to baseline.

Materials
IV Catheter (Cephalic or Saphenous)

Synthetic Secretin (Reconstituted to 2 µg/mL or 4 µg/mL)
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Aprotinin-coated EDTA tubes (preferred for gastrin stability) or Serum Separator Tubes

(check assay specific requirements).

Centrifuge (refrigerated).

Workflow Diagram
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Caption: Figure 2. Temporal workflow for Secretin Stimulation Test. Precise timing at T+2 and

T+5 is critical as the gastrin spike is often transient.
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Step-by-Step Procedure
Preparation: Ensure the dog has fasted for 12 hours. Place an IV catheter to avoid stress-

induced hemolysis during repeated draws.

Baseline (T0): Collect 2 mL of blood into a chilled tube. This establishes the basal gastrin

concentration (BGC).

Administration: Inject the calculated dose (0.4 µg/kg) intravenously over 60 seconds.

Warning: Rapid bolus may cause emesis.

Sampling: Collect post-stimulation samples at 2, 5, 10, and 15 minutes.

Rationale: The paradoxical release is rapid. The peak usually occurs between 2 and 10

minutes. Missing the early timepoints is a common cause of false negatives.

Sample Handling:

Gastrin is degraded by proteases. Keep tubes on ice.

Centrifuge within 15 minutes at 4°C.

Separate serum/plasma and freeze immediately.

Interpretation of Results
Data analysis focuses on the absolute increase over baseline rather than just the absolute

peak value.

Diagnostic Criteria (Canine Gastrinoma)
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Result Classification Gastrin (Rise over
Baseline)

Interpretation

Negative (Normal) < 50 pg/mL (ng/L)
Physiological response

(suppression or no change).

Equivocal 50 – 119 pg/mL
Suggestive; correlate with

imaging/clinical signs.

Positive (Specific) ≥ 120 pg/mL Highly specific for Gastrinoma.

Positive (Diagnostic) ≥ 200 pg/mL
Definitive diagnosis for

Gastrinoma.

Note: Units: pg/mL is equivalent to ng/L. Ensure your reference lab uses these standard units.

False Positives/Negatives
False Positive: Failure to withdraw PPIs (rebound hypersecretion effects), non-fasted

animals, or severe renal failure (decreased gastrin clearance).

False Negative: Malfunctioning catheter (dose not delivered), degraded secretin peptide, or

sampling too late (missing the 2-5 min peak).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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